Cas no 333746-97-7 (1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole
• CAS No: 333746-97-7
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 5930242
• PubChem ID: 712243
• Update Time: 2025-06-13

1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole
• 1-methyl-2-((naphthalen-1-yloxy)methyl)-1H-benzo[d]imidazole
• 1-Methyl-2-(naphthalen-1-yloxymethyl)-1H-benzoimidazole
• 1H-Benzimidazole, 1-methyl-2-[(1-naphthalenyloxy)methyl]-
• Oprea1_358831
• AKOS000568905
• F0468-0112
• Oprea1_726167
• Z57115074
• 333746-97-7
• NVSKIDNPPHJFOE-UHFFFAOYSA-N
• WAY-307097
• 1-methyl-2-[(naphthalen-1-yloxy)methyl]-1H-1,3-benzodiazole
• 1H-Benzoimidazole, 1-methyl-2-(naphthalen-1-yloxymethyl)-
• BIM-0038027.P001
• CHEMBL2287564
• CBMicro_038072
• SCHEMBL23657716
• 1-methyl-2-(naphthalen-1-yloxymethyl)benzimidazole

• Inchi： 1S/C19H16N2O/c1-21-17-11-5-4-10-16(17)20-19(21)13-22-18-12-6-8-14-7-2-3-9-15(14)18/h2-12H,13H2,1H3
• InChI Key： NVSKIDNPPHJFOE-UHFFFAOYSA-N
• SMILES： C1(COC2=C3C(C=CC=C3)=CC=C2)N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 288.126263138g/mol
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 519.5±33.0 °C(Predicted)
• pka: 4.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole

Research Brief on 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole (CAS: 333746-97-7)

1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole (CAS: 333746-97-7) is a benzimidazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique naphthalene and benzimidazole hybrid structure, has been the subject of several studies exploring its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the naphthalene moiety could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as an anti-inflammatory agent.

Another significant area of investigation is the compound's role in cancer therapy. Preliminary in vitro studies have shown that 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. Researchers attribute this activity to the compound's ability to interfere with microtubule dynamics, a mechanism similar to that of established chemotherapeutic agents like taxanes. However, further in vivo studies are required to confirm these findings and assess the compound's safety profile.

The pharmacokinetic properties of 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole have also been a topic of interest. A recent pharmacokinetic study highlighted its moderate oral bioavailability and relatively long half-life in rodent models, making it a promising candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future research.

In summary, 1-methyl-2-(naphthalen-1-yloxy)methyl-1H-1,3-benzodiazole (CAS: 333746-97-7) represents a versatile scaffold with potential applications in anti-inflammatory and anticancer therapies. While current research is promising, additional studies are necessary to fully elucidate its therapeutic potential and optimize its pharmacological properties. This compound exemplifies the ongoing innovation in the field of medicinal chemistry, where hybrid structures continue to yield novel bioactive molecules.